3-(1-(3,4,5-Triethoxybenzoyl)azetidin-3-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(3,4,5-triethoxybenzoyl)azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C19H25N3O6/c1-4-26-14-7-12(8-15(27-5-2)17(14)28-6-3)18(24)21-10-13(11-21)22-16(23)9-20-19(22)25/h7-8,13H,4-6,9-11H2,1-3H3,(H,20,25)
• InChI Key: UHDQCUGUKYNBIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2CC(C2)N3C(=O)CNC3=O
• Molecular Formula: C19H25N3O6
• Molecular Weight: 391.4 g/mol

Description

3-(1-(3,4,5-Triethoxybenzoyl)azetidin-3-yl)imidazolidine-2,4-dione, also known as AZD 8931, is a small molecule inhibitor that has been developed as a potential treatment for cancer. The compound has shown promising results in preclinical studies and has the potential to be used in the treatment of several types of cancer.

Scientific Research Applications

• Stability and Structure of N-Heterocyclic Carbenes (NHCs) The results suggest that extending the π framework to the carbonyl portion contributes to the high electrophilicity and instability of NHCs with the oxazolidinone scaffold.

Physical and Optical Behavior of Boron Complexes

• These compounds show promise for applications in biologically orthogonal chemistry due to their strong emission properties and enhanced water solubility, which could be crucial for bioimaging applications.
• Anticancer Potential of N-Benzyl Apixanone Analogues Some of these compounds demonstrated effective growth inhibition, suggesting their potential in developing new anticancer agents.
• Synthesis and Applications in Supramolecular Chemistry Ongoing research focuses on developing new synthetic methods, emphasizing the versatile use of these compounds in creating complex molecular architectures.